4-(Bromomethyl)-2-methoxybenzonitrile

• IUPAC Name: 4-(bromomethyl)-2-methoxybenzonitrile
• InChI: InChI=1S/C9H8BrNO/c1-12-9-4-7(5-10)2-3-8(9)6-11/h2-4H,5H2,1H3
• InChI Key: DCBBEYJXIOWQPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CBr)C#N
• Molecular Formula: C9H8BrNO
• DSSTOX Substance ID: DTXSID701286557
• Molecular Weight: 226.07 g/mol
• CAS RN: 182287-68-9

Description

4-(Bromomethyl)benzonitrile is a chemical compound used in the synthesis of ligands containing a chelating pyrazolyl-pyridine group with a pendant aromatic nitrile. It is also useful in the preparation of 4-[(2H-tetra-zol-2-yl)methyl]benzonitrile by reaction with 2H-tetrazole in the presence of potassium hydroxide.

Synthesis Analysis

The synthesis of 4-(Bromomethyl)benzonitrile involves radical processes. The initial white suspension formed by sodium p-toluenesulfinate and styrene in methanol turns yellow-orange as iodine is slowly added. The reaction turns white and a new amount of iodine is added. This gives information about the consumption of this reagent upon addition onto styrene. The second stage represents a β-elimination of hydrogen iodide promoted by an inexpensive base like potassium hydroxide.

Molecular Structure Analysis

The molecular structure of 4-(Bromomethyl)benzonitrile can be represented by the formula C8H6BrN. The InChI Key for this compound is UMLFTCYAQPPZER-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

4-(Bromomethyl)benzonitrile appears as an off-white powder. It has a molecular weight of 196.047 g/mol. It is soluble in chloroform and methanol.

Safety And Hazards

4-(Bromomethyl)benzonitrile may cause skin irritation and serious eye irritation. It may also cause respiratory irritation. It is advised to wear personal protective equipment/face protection, ensure adequate ventilation, avoid contact with skin, eyes or clothing, avoid ingestion and inhalation, and avoid dust formation.

Synthesis routes and methods I

Procedure details

To a solution of 2-methoxy-4-methylbenzonitrile (0.438 g, 2.98 mmol) in CCl4 (6 mL) was added recrystallized N-bromosuccinimide (0.544 g, 3.05 mmol) followed by benzoyl peroxide (47 mg, 0.19 mmol). The resultant mixture was heated to reflux for 45 minutes then cooled to room temperature. The mixture was diluted with diethyl ether (30 mL), filtered through filter paper, and the filtrate was concentrated. Purification of the crude material by column chromatography (6:1 hexanes-EtOAc) provided 0.46 g (68%) of 4-(bromomethyl)-2-methoxybenzonitrile as a white solid. 1H NMR (CDCl3) δ 3.96 (s, 3H), 4.45 (s, 2H), 6.99 (s, 1H), 7.03 (d, 1H, J=9 Hz), 7.53 (d, 1H, J=9 Hz).

Synthesis routes and methods II

Procedure details

4.6 g (31.3 mmol) of 4-methyl-2-methoxybenzonitrile were brominated with 34.7 mmol of N-bromosuccinimide in the presence of catalytic amounts of azobisisobutyronitrile in 60 ml of 1,2-dichloroethane under reflux. 2.5 g of the product were obtained. 1H-NMR (DMSO-d6, δ in ppm): 7.75 (d, 1H), 7.35 (s, broad, 1H), 7.15 (d, broad, 1H), 4.73 (s, 2H), 3.95 (s, 3H)

Synthesis routes and methods III

Procedure details

4-hydroxymethyl-2-methoxy-benzonitrile (from L-819,538, step 2, 2.0 g, 12.3 mmol) was dissolved in THF (61.5 ml) and treated with Ph3P (4.82 g, 18.4 mmol) followed by CBr4 (6.1 g, 18.4 mmol). The reaction was mixture stirred at room temp. for 17 hours. The solvent was removed in vacuo and the residue was purified by flash chromatography (10% EtOAc/Hexane) to yield the desired product.